Cas no 2098004-46-5 (3-(7-methylimidazo1,2-apyrimidin-2-yl)aniline)

• Product Name: 3-(7-methylimidazo1,2-apyrimidin-2-yl)aniline
• CAS No: 2098004-46-5
• MF: C₁₃H₁₂N₄
• MW: 224.26118183136
• CID: 6152106
• PubChem ID: 121204885
• Update Time: 2025-08-05

3-(7-methylimidazo1,2-apyrimidin-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(7-methylimidazo1,2-apyrimidin-2-yl)aniline
• 3-(7-methylimidazo[1,2-a]pyrimidin-2-yl)aniline
• AKOS026713286
• F1912-0155
• 2098004-46-5

• Inchi： 1S/C13H12N4/c1-9-5-6-17-8-12(16-13(17)15-9)10-3-2-4-11(14)7-10/h2-8H,14H2,1H3
• InChI Key： AHFBVFDQWAUGGG-UHFFFAOYSA-N
• SMILES： N12C=CC(C)=NC1=NC(C1C=CC=C(C=1)N)=C2

Computed Properties

• Exact Mass: 224.106196400g/mol
• Monoisotopic Mass: 224.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 56.2Ų

Additional information on 3-(7-methylimidazo1,2-apyrimidin-2-yl)aniline

Recent Advances in the Study of 3-(7-methylimidazo[1,2-a]pyrimidin-2-yl)aniline (CAS: 2098004-46-5): A Promising Compound in Chemical Biology and Pharmaceutical Research

3-(7-methylimidazo[1,2-a]pyrimidin-2-yl)aniline (CAS: 2098004-46-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic amine derivative, characterized by its imidazopyrimidine core, has shown potential in various therapeutic applications, particularly in the modulation of kinase activity and as a scaffold for drug discovery. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic potential.

The compound's unique structure, featuring a 7-methylimidazo[1,2-a]pyrimidine moiety linked to an aniline group, makes it a versatile intermediate for the development of kinase inhibitors. Kinases play a crucial role in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. Researchers have explored the binding affinity and selectivity of 3-(7-methylimidazo[1,2-a]pyrimidin-2-yl)aniline towards specific kinase targets, with promising results in preclinical models.

Recent synthetic approaches to 3-(7-methylimidazo[1,2-a]pyrimidin-2-yl)aniline have focused on improving yield and scalability while maintaining high purity. Novel catalytic methods and green chemistry principles have been employed to optimize the synthesis, reducing the environmental impact and cost of production. These advancements are critical for the compound's potential transition from laboratory-scale research to industrial applications.

In terms of biological activity, studies have demonstrated that 3-(7-methylimidazo[1,2-a]pyrimidin-2-yl)aniline exhibits notable inhibitory effects on specific kinases involved in cell proliferation and survival pathways. For instance, it has shown potent activity against certain members of the cyclin-dependent kinase (CDK) family, which are key regulators of the cell cycle and attractive targets for anticancer therapy. The compound's ability to modulate these pathways with high selectivity has sparked interest in its further development as a potential therapeutic agent.

Moreover, structural analogs of 3-(7-methylimidazo[1,2-a]pyrimidin-2-yl)aniline have been designed and synthesized to explore structure-activity relationships (SAR). These efforts have led to the identification of derivatives with enhanced potency, improved pharmacokinetic properties, and reduced off-target effects. Computational modeling and molecular docking studies have complemented these experimental approaches, providing insights into the compound's binding modes and interactions with target proteins.

Despite these promising findings, challenges remain in the development of 3-(7-methylimidazo[1,2-a]pyrimidin-2-yl)aniline as a therapeutic agent. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further optimization and preclinical testing. Ongoing research aims to overcome these hurdles by employing medicinal chemistry strategies and advanced formulation techniques.

In conclusion, 3-(7-methylimidazo[1,2-a]pyrimidin-2-yl)aniline (CAS: 2098004-46-5) represents a promising scaffold in chemical biology and drug discovery. Its unique structural features and biological activity make it a valuable tool for studying kinase-related pathways and developing novel therapeutics. Continued research into its synthesis, mechanism of action, and therapeutic potential is expected to yield significant advancements in the field. Future studies should focus on translating these findings into clinical applications, addressing the remaining challenges, and exploring new therapeutic indications for this compound.